Cas no 1105175-07-2 (1H-Indazol-5-amine, 7-fluoro-)

• Product Name: 1H-Indazol-5-amine, 7-fluoro-
• CAS No: 1105175-07-2
• MF: C₇H₆FN₃
• MW: 151.141044139862
• MDL: MFCD20727077
• CID: 2187975
• PubChem ID: 68672578
• Update Time: 2024-11-06

1H-Indazol-5-amine, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1h-indazol-5-amine
• 1H-Indazol-5-amine, 7-fluoro-
• 5-amino-7-fluoro-1H-indazole
• 1h-indazol-5-amine,7-fluoro-
• UTMPXPRCSDSDOK-UHFFFAOYSA-N
• MFCD20727077
• 5-Amino-7-fluoroindazole
• SY323379
• SCHEMBL3515094
• F89466
• 1105175-07-2
• DB-296738

• MDL： MFCD20727077
• Inchi： 1S/C7H6FN3/c8-6-2-5(9)1-4-3-10-11-7(4)6/h1-3H,9H2,(H,10,11)
• InChI Key： UTMPXPRCSDSDOK-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C=NNC=21)N

Computed Properties

• Exact Mass: 151.05457537g/mol
• Monoisotopic Mass: 151.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7